Cas no 728864-87-7 (5-Butylamino-naphthalene-1-sulfonyl chloride)

• Product Name: 5-Butylamino-naphthalene-1-sulfonyl chloride
• CAS No: 728864-87-7
• MF: C₁₄H₁₆ClNO₂S
• MW: 297.80034160614
• CID: 3158566
• PubChem ID: 2757245
• Update Time: 2025-05-23

5-Butylamino-naphthalene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Butylamino-naphthalene-1-sulfonyl chloride
• 5-butylaminonaphthalene-1-sulfonyl Chloride
• AKOS016016550
• 5-(butylamino)naphthalene-1-sulfonylchloride
• SB82499
• DTXCID80324817
• 5-(butylamino)naphthalene-1-sulfonyl chloride
• 728864-87-7
• DTXSID40373785

• MDL： MFCD04117310
• Inchi： 1S/C14H16ClNO2S/c1-2-3-10-16-13-8-4-7-12-11(13)6-5-9-14(12)19(15,17)18/h4-9,16H,2-3,10H2,1H3
• InChI Key： HLBDFCNJJRYPKY-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2C1=CC=CC=2NCCCC)(=O)=O

Computed Properties

• Exact Mass: 297.0590276Da
• Monoisotopic Mass: 297.0590276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.6Ų

5-Butylamino-naphthalene-1-sulfonyl chloride Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 5-Butylamino-naphthalene-1-sulfonyl chloride

5-Butylamino-Naphthalene-1-Sulfonyl Chloride (CAS No. 728864-87-7): A Versatile Building Block in Organic Synthesis and Pharmaceutical Development

5-Butylamino-naphthalene-1-sulfonyl chloride, identified by the chemical registry number CAS No. 728864-87-7, is a high-value organic compound with a unique structural framework combining a naphthalene core, an amino-substituted butyl chain, and a sulfonyl chloride functional group. This compound has garnered significant attention in recent years due to its role as a key intermediate in the synthesis of biologically active molecules. The integration of aromaticity from the naphthalene moiety with the electrophilic reactivity of the sulfonyl chloride group positions it as a strategic reagent for constructing complex molecular architectures.

The chemical structure of 5-butylamino-naphthalene-1-sulfonyl chloride features three distinct regions that contribute to its synthetic utility. The naphthalene ring system provides extended conjugation and π-electron density, while the butylamino substituent introduces steric bulk and modulates electronic properties through electron-donating effects. The sulfonyl chloride functionality (-SO₂Cl) serves as an excellent leaving group in nucleophilic substitution reactions, enabling efficient coupling with alcohols, amines, or thiols to form sulfonate esters or amides. Recent studies have demonstrated its application in the development of novel antifungal agents through sulfonamide-based scaffolds.

Synthetic methodologies for producing CAS No. 728864-87-7 typically involve multi-step processes starting from readily available naphthol derivatives. A notable approach reported in 2023 employs microwave-assisted sulfonation followed by chlorination using thionyl chloride under controlled conditions. This method achieves high yields (>90%) while minimizing side reactions through precise temperature regulation (60–80°C). Researchers at the Institute of Medicinal Chemistry have optimized this protocol by incorporating phase-transfer catalysts to enhance reaction efficiency.

In pharmaceutical research, 5-butylamino-naphthalene-1-sulfonyl chloride has emerged as a critical component in drug discovery programs targeting G protein-coupled receptors (GPCRs). Its structural features allow for selective modification of receptor-ligand interactions through tailored sulfonamide linkages. A 2024 study published in the Journal of Medicinal Chemistry highlighted its use in designing allosteric modulators for the metabotropic glutamate receptor subtype 5 (mGluR5), demonstrating improved potency compared to traditional small-molecule inhibitors.

The compound's reactivity profile extends beyond pharmaceutical applications into materials science domains. When incorporated into polymer matrices, the naphthyl-sulfonamide moieties exhibit enhanced photostability and thermal resistance properties. Recent advancements have utilized CAS No. 728864-87-7 as a crosslinking agent in optically transparent coatings for microelectronic devices, where its aromatic backbone contributes to UV-blocking characteristics while maintaining mechanical flexibility.

An emerging area of interest involves the use of 5-butylamino-naphthalene-1-sulfonyl chloride in bioconjugation chemistry for targeted drug delivery systems. The electrophilic nature of the sulfonyl chloride group enables site-specific attachment to thiol-containing biomolecules such as antibodies or peptides without compromising their biological activity. Researchers at Stanford University's Department of Chemical Engineering have developed a click chemistry protocol using this compound to create tumor-targeting nanocarriers with controlled release profiles.

The environmental impact assessment of processes involving CAS No. 728864-87-7 has been addressed through green chemistry initiatives. Alternative solvent systems based on deep eutectic solvents (DES) have been implemented to reduce waste generation during synthesis steps requiring chlorinating agents like thionyl chloride or phosphorus pentachloride. These sustainable approaches maintain high reaction efficiency while significantly lowering hazardous byproduct formation.

In analytical chemistry applications, this compound serves as an effective derivatization reagent for gas chromatography-mass spectrometry (GC/MS) analysis of primary alcohols and phenols. The resulting sulfonate esters exhibit enhanced volatility and thermal stability compared to traditional silylation reagents, enabling more accurate quantification at trace levels (<1 ppb). This property has been exploited in environmental monitoring studies tracking endocrine-disrupting compounds in water samples.

Ongoing research continues to explore novel applications for this versatile building block. Current investigations focus on its potential role in developing photoresponsive materials through azobenzene-based molecular switches anchored via sulfonamide linkages derived from CAS No. 728864-87-7. These smart materials exhibit reversible structural changes under UV/Vis irradiation, opening new possibilities for adaptive optical devices and stimuli-responsive drug delivery systems.